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Introduction

Phenylacetaldehyde dimethyl acetal (PADMA), systematically known as (2,2-
dimethoxyethyl)benzene, is a versatile aromatic compound with significant applications in the
fragrance, flavor, and pharmaceutical industries.[1][2] Its stability and distinct olfactory
characteristics make it a valuable ingredient in various formulations.[2][3] This technical guide
provides an in-depth analysis of the core physical properties of phenylacetaldehyde dimethyl
acetal, complete with detailed experimental protocols and a summary of quantitative data.

Core Physical and Chemical Properties

Phenylacetaldehyde dimethyl acetal is a colorless to pale yellow liquid.[1][2] It is recognized
for its strong, green, floral odor, often with notes of hyacinth and rose.[4][5] The dimethyl acetal
is notably more stable than phenylacetaldehyde itself.[4][5]

Quantitative Data Summary

The key physical properties of phenylacetaldehyde dimethyl acetal are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C10H1402 [1112]

Molecular Weight 166.22 g/mol [1][2][6]

Boiling Point 219-221 °C at 754 mmHg [41617118119]

108 °C at 20.3 mmHg [10]

Melting Point -30°C [2]

Density 1.004 g/mL at 25 °C [41[8]

1.000-1.006 g/mL [6]

1.003 g/mL [1]

1.02 g/cm?3 (2]

Refractive Index (n20/D) 1.492 -1.498 at 20 °C [6][7]

1.493 at 20 °C [4][8]

1.492 - 1.495 at 20 °C [1]

Vapor Pressure 0.5?6 mmHg at 25 °C 7]
(estimated)

2.78 hPa at 25 °C [4]

Flash Point 89 °C (192 °F) - closed cup [71[11]

90 °C [10]

Solubility Insoluble in water. [6]

Soluble in fixed oils, paraffin

oil, and ethanol. LeIL7]

Water solubility: 1439 mg/L at 7]

25 °C (estimated).

LogP (o/w)

1.692 (estimated)

[7]
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Experimental Protocols

The following sections detail the standard methodologies for determining the key physical

properties of liquid organic compounds like phenylacetaldehyde dimethyl acetal.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and efficient method for its determination on a small scale is the capillary

method.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Liguid paraffin or other suitable heating oil

Procedure:

A small amount of the liquid sample (phenylacetaldehyde dimethyl acetal) is placed into
the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is immersed in a Thiele tube or an oil bath, making sure the liquid level
in the bath is above the level of the sample in the test tube.
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e The bath is heated gently and uniformly. As the temperature rises, air trapped in the capillary
tube will expand and slowly bubble out.

e Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the open end of the capillary tube.

e The heat source is then removed, and the bath is allowed to cool slowly.

e The temperature at which the bubbling stops and the liquid begins to enter the capillary tube
is recorded as the boiling point of the sample.[7]

Determination of Density (Pycnometer Method)

Density, the mass per unit volume of a substance, is a fundamental physical property. The
pycnometer method provides a precise means of its measurement.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.001 g)

Constant temperature water bath

The liquid sample (phenylacetaldehyde dimethyl acetal)

Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed and
recorded (ma).

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are present. The
stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped
off.

e The filled pycnometer is placed in a constant temperature water bath (e.g., at 25 °C) to allow
the liquid to reach thermal equilibrium. The volume of the liquid will adjust to the temperature,
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and any excess can be removed.

o The pycnometer is removed from the bath, dried on the outside, and its mass is accurately
weighed and recorded (mz).

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density at
the same temperature (e.g., deionized water). Its mass is then weighed (ms).

e The density of the sample (p_sample) is calculated using the following formula: p_sample =
[(mz2 - m1) / (m3 - m1)] * p_reference

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a liquid is the ratio of the speed of light in a vacuum to its speed in the
liquid. It is a characteristic property that is useful for identification and purity assessment. An
Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer prisms

Light source (typically a sodium lamp, A = 589 nm)

Dropper or pipette

The liquid sample (phenylacetaldehyde dimethyl acetal)

Solvent for cleaning (e.g., ethanol or acetone)
Procedure:

e The refractometer is turned on, and the water bath is set to the desired temperature (e.g., 20
°C), allowing the prisms to equilibrate.

e The prism assembly is opened, and a few drops of the liquid sample are placed on the
surface of the lower prism.
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e The prisms are closed and locked.

» While looking through the eyepiece, the handwheel is adjusted to bring the boundary line
between the light and dark fields into view.

e The compensator knob is adjusted to eliminate any color dispersion and to sharpen the
boundary line.

e The handwheel is further adjusted to center the sharp boundary line precisely on the
crosshairs of the eyepiece.

e The refractive index value is then read directly from the instrument's scale.[10]

o After the measurement, the prisms are carefully cleaned with a soft tissue and a suitable
solvent.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a typical workflow for the physical characterization of a liquid
chemical compound like phenylacetaldehyde dimethyl acetal.
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Sample Preparation & Initial Observation

Obtain Pure Sample of Phenylacetaldehyde Dimethyl Acetal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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